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Compound of Interest

2-Amino-4,6-
Compound Name:

bis(difluoromethoxy)pyrimidine

Cat. No.: B1317642

Application Notes and Protocols for 2-Amino-4,6-bis(difluoromethoxy)pyrimidine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the handling, storage, and potential applications
of 2-Amino-4,6-bis(difluoromethoxy)pyrimidine, a key intermediate in the synthesis of
agrochemicals.

Chemical and Physical Properties

2-Amino-4,6-bis(difluoromethoxy)pyrimidine is a heterocyclic organic compound with the
chemical formula CeHsFaNsO:. Its properties are summarized in the table below.
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Property Value

CAS Number 86209-44-1
Molecular Weight 227.12 g/mol
Appearance White crystalline solid
Melting Point 68-70 °C

Boiling Point 337 °C

Density 1.527 g/cm3

N Insoluble in water; soluble in toluene, xylene,
Solubility ]
and other organic solvents.

Handling and Storage

While a specific Material Safety Data Sheet (MSDS) for 2-Amino-4,6-
bis(difluoromethoxy)pyrimidine is not readily available, the following guidelines are based on
data for structurally similar pyrimidine derivatives and general laboratory safety practices.

2.1. Personal Protective Equipment (PPE)

A comprehensive workflow for handling this compound, including the necessary personal
protective equipment, is outlined below.
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Workflow for Safe Handling of 2-Amino-4,6-bis(difluoromethoxy)pyrimidine.
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2.2. Storage Conditions

Proper storage is crucial to maintain the integrity and stability of the compound.

Parameter Recommendation

Temperature 2-8 °C

Atmosphere Store under a dry, inert atmosphere.
Container Keep container tightly sealed.

Location Store in a cool, dry, and well-ventilated area.
Incompatibilities Avoid strong oxidizing agents.

Application: Intermediate in Herbicide Synthesis

2-Amino-4,6-bis(difluoromethoxy)pyrimidine is a key precursor in the synthesis of the
sulfonylurea herbicide, primisulfuron-methyl.

3.1. Biological Target and Signaling Pathway

Primisulfuron-methyl functions by inhibiting the plant enzyme acetolactate synthase (ALS), also
known as acetohydroxyacid synthase (AHAS)[1][2][3]. This enzyme is critical for the
biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine)[4][5]. The
inhibition of ALS leads to a cessation of cell division and plant growth, ultimately resulting in the
death of susceptible weeds[2]. This pathway is an attractive target for herbicides as it is present
in plants but not in animals[4].
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a-Ketobutyrate

/Branched-Chain Amino Acid Biosynthesis in Plants\

Primisulfuron-methyl
(Synthesized from
2-Amino-4,6-bis(difluoromethoxy)pyrimidine)
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Valine & Leucine

...multiple steps
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Set up reaction flask under
inert atmosphere

'

Dissolve 2-Amino-4,6-bis(difluoromethoxy)pyrimidine
in anhydrous acetonitrile

l

Add 2-Methoxycarbonylbenzenesulfonyl
isocyanate dropwise

Stir the reaction mixture
at room temperature

Monitor reaction progress
(e.g., by TLC or LC-MS)

eaction Complete

Reaction Work-up:
- Filter the precipitate
- Wash with cold solvent

l

Purify the crude product
(e.g., by recrystallization)

Characterize the final product
(NMR, MS, m.p.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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